Cas no 223127-23-9 (6-(4-Methoxyphenyl)nicotinic acid)

6-(4-Methoxyphenyl)nicotinic acid is a versatile organic compound featuring a nicotinic acid core substituted with a 4-methoxyphenyl group at the 6-position. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its methoxy and carboxylic acid functional groups enhance reactivity, enabling selective modifications for targeted applications. The compound exhibits good solubility in polar organic solvents, facilitating its use in coupling reactions and heterocyclic derivatization. Its well-defined molecular architecture also supports research in medicinal chemistry, particularly in the development of bioactive molecules. High purity grades ensure consistent performance in synthetic workflows.
6-(4-Methoxyphenyl)nicotinic acid structure
223127-23-9 structure
Product name:6-(4-Methoxyphenyl)nicotinic acid
CAS No:223127-23-9
MF:C13H11NO3
MW:229.231343507767
MDL:MFCD06410402
CID:244481
PubChem ID:18625933

6-(4-Methoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(4-Methoxyphenyl)nicotinic acid
    • 3-Pyridinecarboxylicacid, 6-(4-methoxyphenyl)-
    • 6-(4-methoxyphenyl)-3-Pyridinecarboxylic acid
    • 6-(4-METHOXYPHENYL)-NICOTINIC ACID
    • 223127-23-9
    • SY015205
    • EN300-1628080
    • FT-0761926
    • TS-03266
    • AB24369
    • DTXSID70595251
    • 6-(4-METHOXYPHENYL)PYRIDINE-3-CARBOXYLIC ACID
    • 6-(4-Methoxyphenyl)nicotinicacid
    • AKOS016013770
    • AC7644
    • SCHEMBL4228868
    • A878611
    • YIA12723
    • 6-(4-Methoxy-phenyl)-nicotinic acid
    • MFCD06410402
    • CS-0302770
    • HTFUPRQBIIZYTE-UHFFFAOYSA-N
    • DB-024472
    • MDL： MFCD06410402
    • Inchi： InChI=1S/C13H11NO3/c1-17-11-5-2-9(3-6-11)12-7-4-10(8-14-12)13(15)16/h2-8H,1H3,(H,15,16)
    • InChI Key： HTFUPRQBIIZYTE-UHFFFAOYSA-N
    • SMILES： COC1=CC=C(C=C1)C2=NC=C(C=C2)C(=O)O

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 59.4A^2

Experimental Properties

  • PSA: 59.42

6-(4-Methoxyphenyl)nicotinic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR470328-5g
6-(4-Methoxyphenyl)nicotinic acid
 223127-23-9
5g
 £1050.00 2023-09-01
Enamine
EN300-1628080-0.25g
6-(4-methoxyphenyl)pyridine-3-carboxylic acid
 223127-23-9
0.25g
 $459.0 2023-06-04
Enamine
EN300-1628080-0.5g
6-(4-methoxyphenyl)pyridine-3-carboxylic acid
 223127-23-9
0.5g
 $479.0 2023-06-04
Ambeed
A570900-1g
6-(4-Methoxyphenyl)nicotinic acid
 223127-23-9 95+%
1g
 $208.0 2024-08-03
A2B Chem LLC
AD24962-5g
6-(4-Methoxyphenyl)nicotinic acid
 223127-23-9
5g
 $1128.00 2024-01-01
eNovation Chemicals LLC
D236133-5g
6-(4-Methoxyphenyl)nicotinic Acid
 223127-23-9 95%
5g
 $825 2025-02-27
Chemenu
CM177301-1g
6-(4-Methoxyphenyl)nicotinic acid
 223127-23-9 95%
1g
 $229 2022-06-11
Chemenu
CM177301-5g
6-(4-Methoxyphenyl)nicotinic acid
 223127-23-9 95%
5g
 $667 2021-08-05
Matrix Scientific
082446-1g
6-(4-Methoxyphenyl)nicotinic acid, 97%
 223127-23-9 97%
1g
 $488.00 2023-09-09
eNovation Chemicals LLC
D236133-5g
6-(4-Methoxyphenyl)nicotinic Acid
 223127-23-9 95%
5g
 $825 2024-07-20

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Amadis Chemical Company Limited
(CAS:223127-23-9)6-(4-Methoxyphenyl)nicotinic acid
A878611
Purity:99%
Quantity:1g
Price ($):187.0